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Compound of Interest

2,3-Diethyl-5-methylpyrazine-
13¢C2

cat. No.: B12375662

Compound Name:

Essential Safety and Handling Guide for 2,3-
Diethyl-5-methylpyrazine-13C2

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling 2,3-Diethyl-5-
methylpyrazine-13C2. The following procedures are designed to ensure the safe handling and
disposal of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value

Chemical Formula C713C2H14N2

Molecular Weight 152.22 g/mol

Appearance Not specified, likely a liquid
Boiling Point Not specified

Flash Point 74 °C [ 165.2 °F[1]

Density 0.949 g/mL at 25 °C

Hazard Identification and Personal Protective Equipment (PPE)
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2,3-Diethyl-5-methylpyrazine is classified as a combustible liquid and is harmful if swallowed, in

contact with skin, or if inhaled. Appropriate personal protective equipment is mandatory to

minimize exposure.

Hazard Required PPE
NIOSH-approved respirator with an appropriate
) filter (e.qg., type ABEK) should be used. All
Inhalation

handling of this compound must be conducted

within a certified chemical fume hood.[2]

Skin Contact

Chemical-resistant gloves (nitrile or chloroprene
are recommended) and a flame-resistant lab
coat or chemical-resistant coveralls should be
worn.[2][3]

Eye Contact

ANSI Z87.1-compliant safety goggles or a face
shield if there is a splash hazard.[2]

Ingestion

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for the safe handling of 2,3-

Diethyl-5-methylpyrazine-13C2 from receipt to disposal.
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Safe Handling Workflow
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Detailed Experimental Protocol for Safe Handling

e Preparation:

[¢]

Before handling, thoroughly review the Safety Data Sheet (SDS) for 2,3-Diethyl-5-
methylpyrazine.

[¢]

Ensure a certified chemical fume hood is available and functioning correctly.

o

Assemble all necessary PPE as outlined in the table above.

[e]

Inspect the chemical container for any signs of damage or leakage upon receipt.

e Handling:

[¢]

Don all required PPE before opening the container.

[¢]

Conduct all manipulations, including weighing and dispensing, within the chemical fume
hood to minimize inhalation exposure.

[e]

Use appropriate tools and techniques to avoid spills and splashes.

[e]

Keep the container tightly closed when not in use.
e Spill and Emergency Procedures:

o In case of a small spill, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, earth) and place it in a sealed container for disposal.

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office.

o In case of skin contact, immediately wash the affected area with soap and plenty of water
while removing contaminated clothing.[1]

o In case of eye contact, rinse immediately with plenty of water for at least 15 minutes and
seek medical attention.[1]
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o If inhaled, move to fresh air. If not breathing, give artificial respiration.[1]

Disposal Plan

Proper disposal of 2,3-Diethyl-5-methylpyrazine-13C2 and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Containerization

Waste Type Container and Labeling

Place contaminated items (e.g., gloves,

weighing paper, pipette tips) in a dedicated,
Solid Waste gning paper. pip Ps)

leak-proof, and clearly labeled hazardous waste

container.[2]

Collect all liquid waste containing the compound

o in a dedicated, sealed, and labeled hazardous
Liquid Waste ] ]
waste container. Use secondary containment for

liquid waste solutions.[2]

Triple rinse empty containers with a suitable

Empty Containers solvent. Collect the rinsate as hazardous waste.

[2]

Disposal Methodology

The primary and recommended method for the disposal of 2,3-Diethyl-5-methylpyrazine-
13C2 and any contaminated materials is incineration by a licensed hazardous waste disposal
facility.[2] Do not dispose of this chemical via standard laboratory drains or in regular trash.[2]

Step-by-Step Disposal Procedure:

e Segregation: Isolate all waste materials contaminated with 2,3-Diethyl-5-methylpyrazine-

13C2 from other waste streams.

o Labeling: Clearly label the hazardous waste container with the full chemical name, the words
"Hazardous Waste," and the primary hazards ("Toxic," "Irritant," "Environmental Hazard").[2]
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o Storage: Keep the hazardous waste container securely sealed at all times, except when
adding waste. Store the container in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory.[2]

e Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange
for the pickup and disposal of the hazardous waste. Do not allow hazardous waste to
accumulate in the laboratory for extended periods.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. benchchem.com [benchchem.com]

3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling 2,3-Diethyl-
5-methylpyrazine-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375662#personal-protective-equipment-for-
handling-2-3-diethyl-5-methylpyrazine-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

